Cas no 39859-18-2 (2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide)

2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide structure

39859-18-2 structure

Product Name:2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide

CAS No:39859-18-2

MF:C₁₀H₁₂N₂O₂S₂

MW:256.344479560852

CID:2667330

PubChem ID:497683

Update Time:2024-02-29

2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- Isobutyryl pirrothine
- isobutanoyl-pyrrothine
- Dithiolopyrrolone PSC1
- 2-methyl-N-(4-methyl-5-oxo-dithiolo[4,3-b]pyrrol-6-yl)propanamide
- 2-Methyl-N-(4-methyl-5-oxo(1,2-dithioleno[4,3-b]3-pyrrolin-6-yl))propanamide
- 2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide
- CHEBI:203668
- 4-Methyl-6-(isobutyrylamino)-4,5-dihydro-1,2-dithiolo[4,3-b]pyrrole-5-one
- 39859-18-2
- Inchi： 1S/C10H12N2O2S2/c1-5(2)9(13)11-7-8-6(4-15-16-8)12(3)10(7)14/h4-5H,1-3H3,(H,11,13)
- InChI Key： VLMKNUITTLTJAL-UHFFFAOYSA-N
- SMILES： S1C2C(=CS1)N(C)C(C=2NC(C(C)C)=O)=O

Computed Properties

Exact Mass: 256.03401998g/mol
Monoisotopic Mass: 256.03401998g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 427
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 100
XLogP3: 0.4

2-Methyl-N-(4-methyl-5-oxodithiolo[4,3-b]pyrrol-6-yl)propanamide Production Method

Production Method 1

583-93-7

39859-18-2

482656-54-2

482656-55-3

112843-01-3

87-11-6

Reaction Conditions

1.1 Reagents: Glucose , Calcium carbonate , Sodium hydroxide , Sulfuric acid magnesium salt (1:1) , Sodium chloride , Dipotassium phosphate , Monopotassium phosphate , Ammonium sulfate Solvents: Water ; 72 h, pH 7.0, 30 °C

Reference

Nutritional requirements for the production of dithiolopyrrolone antibiotics by Saccharothrix algeriensis NRRL B-24137

Bouras, Noureddine; et al, Enzyme and Microbial Technology, 2006, 39(7), 1423-1429